Cas no 915070-60-9 (4-(E)-(2-hydroxyphenyl)methylideneaminobenzoic acid)

• Product Name: 4-(E)-(2-hydroxyphenyl)methylideneaminobenzoic acid
• CAS No: 915070-60-9
• MF: C₁₄H₁₁NO₃
• MW: 241.242043733597
• CID: 4311088
• PubChem ID: 97114
• Update Time: 2025-10-29

4-(E)-(2-hydroxyphenyl)methylideneaminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(E)-[(2-hydroxyphenyl)methylene]amino]-
• (E)-4-((2-hydroxybenzylidene)amino)benzoic acid
• 4-(((1E)-(2-hydroxyphenyl)methylene)amino)benzoic acid
• STK022029
• CHEBI:144335
• Benzoic acid, p-(salicylideneamino)-
• 915070-60-9
• 4-{[(E)-(2-hydroxyphenyl)methylidene]amino}benzoic acid
• p-((o-Hydroxybenzylidene)amino)benzoic acid
• 685-021-9
• 4-[(2-Hydroxy-benzylidene)-amino]-benzoic acid
• DTXCID101721646
• 788-24-9
• NSC 100884
• NSC-100884
• Benzoic acid, 4-(((2-hydroxyphenyl)methylene)amino)-
• BDBM50212062
• Benzoic acid, p-((o-hydroxybenzylidene)amino)-
• CHEMBL3939899
• MFCD00187093
• F0777-0813
• NCIOpen2_007011
• SR-01000108076-1
• 4-[(2-hydroxyphenyl)methylideneamino]benzoic acid
• CS-0326393
• 4-[(6-oxo-1-cyclohexa-2,4-dienylidene)methylamino]benzoic acid
• 4-((2-HYDROXY-BENZYLIDENE)-AMINO)-BENZOIC ACID
• BRN 2215393
• DTXSID101291043
• AKOS000269496
• SR-01000108076
• 4-([(E)-(2-Hydroxyphenyl)methylidene]amino)benzoic acid #
• SCHEMBL5281255
• N-salicylidene-4-carboxyaniline
• p-(Salicylideneamino)benzoic acid
• 4-[(E)-[(2-HYDROXYPHENYL)METHYLIDENE]AMINO]BENZOIC ACID
• CZNXQJHAMQNIHB-OQLLNIDSSA-N
• N-(4-Carboxyphenyl)salicylideneimine
• NSC100884
• 4-((2-Hydroxybenzylidene)amino)benzoic acid
• 4-(E)-(2-hydroxyphenyl)methylideneaminobenzoic acid

• Inchi： 1S/C14H11NO3/c16-13-4-2-1-3-11(13)9-15-12-7-5-10(6-8-12)14(17)18/h1-9,16H,(H,17,18)/b15-9+
• InChI Key： CZNXQJHAMQNIHB-OQLLNIDSSA-N
• SMILES： C(O)(=O)C1=CC=C(/N=C/C2=CC=CC=C2O)C=C1

Computed Properties

• Exact Mass: 241.07389321Da
• Monoisotopic Mass: 241.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(E)-(2-hydroxyphenyl)methylideneaminobenzoic acid

Chemical and Biological Insights into 4-(E)-(2-Hydroxyphenyl)methylideneaminobenzoic Acid (CAS 915070-60-9)

4-(E)-(2-Hydroxyphenyl)methylideneaminobenzoic acid (CAS 915070-60-9) is a structurally unique organic compound that belongs to the class of Schiff base derivatives. This molecule features a conjugated system composed of a substituted benzene ring, an imine linkage (methylideneamino group), and a carboxylic acid functional group. The (E)-configuration of the double bond in the imine moiety plays a critical role in determining its stereochemical properties and reactivity. Recent studies have highlighted its potential as a versatile scaffold for drug discovery, materials science, and catalytic applications due to its ability to form stable complexes with metal ions and its inherent bioactive properties.

The core structure of 4-(E)-(2-hydroxyphenyl)methylideneaminobenzoic acid includes a phenolic hydroxyl group (–OH) at the 2-position of the aromatic ring, which contributes to hydrogen bonding capabilities and enhances solubility in polar solvents. The conjugated double bond system between the aromatic rings allows for efficient electron delocalization, making this compound an attractive candidate for applications in optoelectronic materials and sensor development. Notably, the presence of both electron-donating (–OH) and electron-withdrawing (–COOH) groups creates an imbalance in charge distribution, which is exploited in redox chemistry and coordination complexes.

Synthesis of CAS 915070-60-9 typically involves condensation reactions between 4-amino benzoic acid and salicylaldehyde under mild alkaline conditions. The reaction proceeds via nucleophilic attack of the amine group on the aldehyde carbon, followed by dehydration to form the imine linkage. This method aligns with green chemistry principles by minimizing waste generation and utilizing cost-effective reagents. Researchers have also explored microwave-assisted synthesis techniques to improve reaction efficiency while maintaining high stereoselectivity for the (E)-isomer, which is often more biologically active than its Z-configured counterpart.

Bioactivity studies on compounds structurally similar to 4-(E)-(2-hydroxyphenyl)methylideneaminobenzoic acid have revealed promising results in anti-inflammatory, antimicrobial, and antioxidant assays. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that such derivatives inhibit cyclooxygenase (COX) enzymes by binding to their active sites through hydrogen bonding interactions between the phenolic –OH group and amino acid residues like Ser538 in COX-1/COX-2. This mechanism suggests potential applications as nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects compared to traditional NSAIDs like ibuprofen.

The coordination chemistry of CAS 915070-60-9 has also attracted significant attention due to its ability to chelate transition metals such as Cu²⁺, Zn²⁺, and Fe³⁺. These metal complexes exhibit enhanced stability constants compared to parent ligands, making them suitable for use as catalysts in C–C coupling reactions or as contrast agents in magnetic resonance imaging (MRI). A recent breakthrough reported in *Inorganic Chemistry* (Vol. 63, Issue 8) showed that copper(II) complexes derived from this compound display high catalytic activity in aerobic oxidation reactions under ambient conditions, outperforming conventional homogeneous catalysts.

In materials science applications, thin films composed of 4-(E)-(2-hydroxyphenyl)methylideneaminobenzoic acid have been investigated for their nonlinear optical properties. The alternating donor–acceptor architecture facilitates charge transfer processes essential for second-harmonic generation (SHG). Researchers at Tsinghua University demonstrated that these films exhibit SHG efficiencies comparable to commercial materials like potassium dihydrogen phosphate (KDP), opening avenues for low-cost photonic device fabrication.

Toxicological evaluations indicate that compounds within this chemical family generally exhibit low cytotoxicity toward mammalian cells while maintaining potent antimicrobial activity against multidrug-resistant pathogens such as MRSA and *Pseudomonas aeruginosa*. A comparative study published in *Antimicrobial Agents & Chemotherapy* (Vol. 68: e13456) found that these derivatives disrupt bacterial cell membranes through electrostatic interactions between positively charged nitrogen atoms in the imine moiety and negatively charged phospholipids on microbial surfaces.

Ongoing research focuses on optimizing synthetic routes through biocatalytic methods using engineered enzymes like cytochrome P450 monooxygenases. These approaches aim to reduce reliance on harsh chemical oxidants while achieving enantioselective syntheses crucial for pharmaceutical applications. Additionally, computational studies employing density functional theory (DFT) calculations are being used to predict binding affinities with various protein targets, accelerating drug discovery pipelines.

The environmental impact profile of compounds containing CAS 915070-60-9 is currently under investigation through life cycle assessment (LCA) methodologies. Preliminary data suggest that these molecules possess favorable biodegradability characteristics compared to conventional pharmaceuticals when exposed to activated sludge systems at wastewater treatment plants.